Cas no 26186-61-8 (1-Bromo-1-(trifluoromethylsulfonyl)ethene)

• Product Name: 1-Bromo-1-(trifluoromethylsulfonyl)ethene
• CAS No: 26186-61-8
• MF: C₃H₂BrF₃O₂S
• MW: 239.010989665985
• CID: 5261714
• Update Time: 2025-06-15

1-Bromo-1-(trifluoromethylsulfonyl)ethene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(trifluoromethylsulfonyl)ethene
• 1-bromo-1-trifluoromethanesulfonylethene

• Inchi： 1S/C3H2BrF3O2S/c1-2(4)10(8,9)3(5,6)7/h1H2
• InChI Key： LHSATIDRWFHKJE-UHFFFAOYSA-N
• SMILES： BrC(=C)S(C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5

Additional information on 1-Bromo-1-(trifluoromethylsulfonyl)ethene

Introduction to 1-Bromo-1-(trifluoromethylsulfonyl)ethene (CAS No. 26186-61-8)

1-Bromo-1-(trifluoromethylsulfonyl)ethene, with the chemical formula C₄HBrF₃SO₂, is a versatile intermediate in organic synthesis that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 26186-61-8, serves as a crucial building block for the development of novel molecules with potential therapeutic applications. Its unique structural features, particularly the presence of a bromine substituent and a trifluoromethylsulfonyl group, make it an attractive candidate for further functionalization and derivatization.

The synthesis of 1-Bromo-1-(trifluoromethylsulfonyl)ethene typically involves the bromination of appropriately substituted ethylenes followed by sulfonylation. The trifluoromethylsulfonyl group, a key structural moiety, imparts enhanced lipophilicity and metabolic stability to the resulting compounds, which are desirable properties in drug design. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this intermediate, facilitating its integration into complex molecular architectures.

In the realm of pharmaceutical research, 1-Bromo-1-(trifluoromethylsulfonyl)ethene has been explored as a precursor for various bioactive scaffolds. Its reactivity allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. Studies have demonstrated its utility in generating inhibitors targeting enzyme-catalyzed processes, particularly those involved in inflammatory and infectious diseases. The trifluoromethylsulfonyl moiety is known to modulate pharmacokinetic profiles, enhancing binding affinity and reducing susceptibility to degradation.

One notable application of 1-Bromo-1-(trifluoromethylsulfonyl)ethene is in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers have leveraged its structural framework to design analogs with improved efficacy and reduced gastrointestinal side effects. The bromine atom provides a handle for further chemical manipulation, allowing for selective modifications that fine-tune pharmacological properties. Such derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead compound for drug discovery initiatives.

The agrochemical industry has also recognized the value of 1-Bromo-1-(trifluoromethylsulfonyl)ethene as a key intermediate. Its incorporation into herbicidal and fungicidal agents has led to the development of compounds with enhanced activity against resistant strains of pathogens. The trifluoromethylsulfonyl group contributes to the stability and bioavailability of these agrochemicals, ensuring their effectiveness in field conditions. This dual utility across pharmaceutical and agrochemical sectors underscores the broad applicability of this intermediate in industrial chemistry.

Recent research has further expanded the synthetic applications of 1-Bromo-1-(trifluoromethylsulfonyl)ethene by exploring novel catalytic systems that improve yield and selectivity. Transition metal-catalyzed reactions have been particularly effective in facilitating transformations such as cross-coupling and cyclization, enabling access to complex heterocyclic structures. These advancements not only streamline the synthesis but also open up new avenues for molecular diversification.

The safety profile of 1-Bromo-1-(trifluoromethylsulfonyl)ethene is another critical consideration in its industrial use. While it does not pose significant acute toxicity risks under controlled conditions, proper handling protocols must be followed to ensure worker safety. Storage conditions should minimize exposure to moisture and heat, which can influence its reactivity and stability. By adhering to standard chemical handling procedures, researchers can mitigate potential hazards associated with this compound.

In conclusion, 1-Bromo-1-(trifluoromethylsulfonyl)ethene (CAS No. 26186-61-8) represents a valuable intermediate with far-reaching implications in medicinal chemistry and agricultural science. Its unique structural features and reactivity make it indispensable for constructing novel bioactive molecules. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow, driving innovation across multiple scientific disciplines.